4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine

• IUPAC Name: 4-[[1-(oxetan-3-yl)piperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C14H20N2O2/c1-2-12(8-16(7-1)13-10-17-11-13)9-18-14-3-5-15-6-4-14/h3-6,12-13H,1-2,7-11H2
• InChI Key: BZUQCGIUINCJBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2COC2)COC3=CC=NC=C3
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential pharmaceutical applications. This compound is a pyridine derivative that has been synthesized using various methods.

Mechanism Of Action

The mechanism of action of 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine has various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and prevent fibrosis. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages And Limitations For Lab Experiments

One of the advantages of using 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine in lab experiments is its potential pharmaceutical applications. This compound has been found to exhibit various activities that make it a promising candidate for drug development. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully understand the potential of this compound.

Future Directions

There are several future directions for the research of 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine. One direction is to further investigate its mechanism of action to fully understand its potential pharmaceutical applications. Another direction is to study its toxicity and pharmacokinetics to determine its safety and efficacy in humans. Additionally, this compound can be further modified to enhance its activity and selectivity for specific targets. Finally, the potential of 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine as a diagnostic tool for neurological disorders can also be explored.
Conclusion
In conclusion, 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine is a promising compound that has gained significant attention in scientific research due to its potential pharmaceutical applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its role in drug development.

Synthesis Methods

The synthesis of 4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine has been reported in the literature using various methods. One of the most common methods involves the reaction of 4-bromomethylpyridine with oxetane in the presence of a base, followed by the reaction with piperidine. The product obtained is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

4-[[1-(Oxetan-3-yl)piperidin-3-yl]methoxy]pyridine has been studied for its potential pharmaceutical applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-fibrotic activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.